Cas no 845551-45-3 (3-(2'-Chlorobenzyloxy)phenylboronic Acid)
845551-45-3 structure
Product Name:3-(2'-Chlorobenzyloxy)phenylboronic Acid
CAS No:845551-45-3
MF:C13H12BClO3
MW:262.496582984924
MDL:MFCD05865198
CID:716342
PubChem ID:24882734
Update Time:2025-04-19
3-(2'-Chlorobenzyloxy)phenylboronic Acid Chemical and Physical Properties
Names and Identifiers
-
- (3-((2-Chlorobenzyl)oxy)phenyl)boronic acid
- [3-[(2-chlorophenyl)methoxy]phenyl]boronic acid
- 3-(2'-CHLOROBENZYLOXY)PHENYLBORONIC ACID
- 3-(2-Chlorobenzyloxy)phenylboronic acid
- Boronic acid,B-[3-[(2-chlorophenyl)methoxy]phenyl]-
- {3-[(2-Chlorophenyl)methoxy]phenyl}boronic acid
- AB22959
- OR360905
- AX8280845
- X2298
- CS-0174182
- VIB55145
- AKOS009319816
- (3-((2-Chlorobenzyl)oxy)phenyl)boronicacid
- D93173
- DTXSID30584505
- MFCD05865198
- A864087
- SCHEMBL21763
- BP-11442
- 845551-45-3
- AS-55261
- 3-(2''-Chlorobenzyloxy)phenylboronic Acid
- 3-[(2-CHLOROPHENYL)METHOXY]PHENYLBORONIC ACID
- 3-(2'-Chlorobenzyloxy)phenylboronic Acid
-
- MDL： MFCD05865198
- Inchi： 1S/C13H12BClO3/c15-13-7-2-1-4-10(13)9-18-12-6-3-5-11(8-12)14(16)17/h1-8,16-17H,9H2
- InChI Key： XHGOCNFADOJUMW-UHFFFAOYSA-N
- SMILES： ClC1C=CC=CC=1COC1C=CC=C(B(O)O)C=1
Computed Properties
- Exact Mass: 262.05700
- Monoisotopic Mass: 262.0568021g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.7
Experimental Properties
- Density: Not available
- Melting Point: 153-158 °C (lit.)
- Boiling Point: Not available
- Flash Point: Not available
- Refractive Index: 1.605
- PSA: 49.69000
- LogP: 1.59880
- Vapor Pressure: Not available
3-(2'-Chlorobenzyloxy)phenylboronic Acid Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(2'-Chlorobenzyloxy)phenylboronic Acid Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
3-(2'-Chlorobenzyloxy)phenylboronic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM134052-5g |
(3-((2-Chlorobenzyl)oxy)phenyl)boronic acid |
845551-45-3 | 95% | 5g |
$256 | 2023-02-18 | |
| abcr | AB271509-250 mg |
3-(2'-Chlorobenzyloxy)phenylboronic acid; 98% |
845551-45-3 | 250mg |
€69.20 | 2023-04-26 | ||
| abcr | AB271509-1 g |
3-(2'-Chlorobenzyloxy)phenylboronic acid; 98% |
845551-45-3 | 1g |
€96.40 | 2023-04-26 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C906878-5g |
(3-((2-Chlorobenzyl)oxy)phenyl)boronic acid |
845551-45-3 | 95% | 5g |
1,268.10 | 2021-05-17 | |
| eNovation Chemicals LLC | D748250-5g |
(3-((2-Chlorobenzyl)oxy)phenyl)boronic acid |
845551-45-3 | 95% | 5g |
$200 | 2023-09-02 | |
| TRC | C427588-10mg |
3-(2'-Chlorobenzyloxy)phenylboronic Acid |
845551-45-3 | 10mg |
$64.00 | 2023-05-18 | ||
| TRC | C427588-50mg |
3-(2'-Chlorobenzyloxy)phenylboronic Acid |
845551-45-3 | 50mg |
$75.00 | 2023-05-18 | ||
| TRC | C427588-100mg |
3-(2'-Chlorobenzyloxy)phenylboronic Acid |
845551-45-3 | 100mg |
$87.00 | 2023-05-18 | ||
| TRC | C427588-250mg |
3-(2'-Chlorobenzyloxy)phenylboronic Acid |
845551-45-3 | 250mg |
$98.00 | 2023-05-18 | ||
| eNovation Chemicals LLC | D748250-250mg |
(3-((2-Chlorobenzyl)oxy)phenyl)boronic acid |
845551-45-3 | 95% | 250mg |
$75 | 2025-02-20 |
3-(2'-Chlorobenzyloxy)phenylboronic Acid Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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